Cas no 110967-34-5 (1H-Indazole,3-ethyl-5-methyl-)

• Product Name: 1H-Indazole,3-ethyl-5-methyl-
• CAS No: 110967-34-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 129042
• PubChem ID: 13706103
• Update Time: 2025-04-18

1H-Indazole,3-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,3-ethyl-5-methyl-
• 3-ethyl-5-methyl-2H-indazole
• 3-ETHYL-5-METHYL-1H-INDAZOLE
• AGN-PC-00NNA6
• CTK8G5661
• INDAZOLE, 3-ETHYL-5-METHYL-
• MB69231
• SureCN7352631
• SCHEMBL7352631
• 110967-34-5
• 1H-Indazole, 3-ethyl-5-methyl-

• Inchi： 1S/C10H12N2/c1-3-9-8-6-7(2)4-5-10(8)12-11-9/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： URVJQVBRGZLRNH-UHFFFAOYSA-N
• SMILES： N1C(CC)=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 159.09233
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 25.78
• LogP: 2.43370